2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 2-ethylimidazo[1,2-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-2-8-6-12-5-7(10(13)14)3-4-9(12)11-8/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: OEZRINKMGJNEJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN2C=C(C=CC2=N1)C(=O)O

Description

2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid is a chemical scaffold of high interest in medicinal chemistry for developing novel therapeutic agents. The imidazo[1,2-a]pyridine core is synthetically accessible and allows for diverse functionalization, making it a valuable template for constructing bioactive molecules . This compound is primarily for research applications and shows particular promise in infectious disease and immunology studies. Derivatives of the imidazo[1,2-a]pyridine scaffold have demonstrated significant antiparasitic activity against metronidazole-resistant strains of Entamoeba histolytica and Trichomonas vaginalis , two protozoan parasites that pose a substantial global health burden . Furthermore, such compounds have exhibited potent anti-inflammatory properties , suggesting a potential dual mechanism of action against parasitic infections, which often involve damaging inflammatory responses by the host . Beyond antiparasitic applications, the imidazopyridine scaffold is a key structural component in investigational antibacterial compounds. Notably, imidazopyridine amides (IPAs) like the anti-tuberculosis candidate Q203 (telacebec) target the mycobacterial electron transport chain, demonstrating the scaffold's relevance in targeting Mycobacterium tuberculosis and other non-tuberculous mycobacteria . The carboxylic acid functional group on this compound provides a versatile handle for further synthetic modification, such as amide coupling, to generate novel derivatives for structure-activity relationship (SAR) studies and drug discovery efforts . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic use.

Biological Activity

Overview

2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is part of the imidazopyridine family, which is recognized for its potential therapeutic applications, particularly in the fields of antimicrobial and antituberculosis research.

The biological activity of 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid is primarily attributed to its ability to interact with various biochemical pathways. It has shown significant inhibitory effects against multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB) and Entamoeba histolytica, a protozoan responsible for amoebiasis. The compound's mechanism involves enzyme inhibition and modulation of protein-ligand interactions, which are crucial for its therapeutic effects .

Antimicrobial Properties

Research indicates that derivatives of imidazo[1,2-a]pyridine, including 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid, exhibit promising antimicrobial activity. Studies have demonstrated that this compound can effectively combat various pathogens, including drug-resistant strains. For instance, it has been noted that certain derivatives possess minimum inhibitory concentrations (MICs) in the low nanomolar range against both sensitive and resistant strains of M. tuberculosis .

Anti-parasitic Activity

In addition to its antibacterial properties, 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid has shown potential as an anti-parasitic agent. In vitro studies have reported effective action against metronidazole-resistant strains of E. histolytica and Trichomonas vaginalis. These findings suggest that the compound could serve as a novel treatment option for these neglected diseases, particularly in light of rising resistance to conventional therapies .

Study on Antitubercular Activity

A significant study focused on the design and synthesis of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides revealed that several derivatives exhibited excellent in vitro activity against both drug-sensitive and drug-resistant strains of M. tuberculosis. Compounds synthesized during this research displayed MIC values as low as 0.006 μM against replicating bacteria, highlighting their potential as lead compounds for future drug development .

Toxicology Assessments

Exploratory toxicology studies conducted on imidazo[1,2-a]pyridine derivatives indicated that these compounds are largely non-toxic at therapeutic doses. In a 14-day oral treatment study, no significant hepatic or renal toxicity was observed in animal models, suggesting a favorable safety profile for further clinical evaluations .

Data Summary

Activity	Target Pathogen	MIC (μM)	Study Reference
Antitubercular	Mycobacterium tuberculosis	≤0.006
Anti-parasitic	Entamoeba histolytica	Not specified
Anti-parasitic	Trichomonas vaginalis	Not specified

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-ethylimidazo[1,2-a]pyridine-6-carboxylic acid with structurally related imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives, focusing on substituent effects, physicochemical properties, and applications.

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications/Notes
2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid	Ethyl (C2), COOH (C6)	C₁₀H₁₀N₂O₂	190.20 (estimated)	Predicted higher lipophilicity due to ethyl group; solubility likely pH-dependent.	Potential intermediate for kinase inhibitors or antiviral agents (inferred from analogs) .
Imidazo[1,2-a]pyridine-6-carboxylic acid	H (C2), COOH (C6)	C₈H₆N₂O₂	162.15	Melting point: 250°C; 97% purity; slightly soluble in water .	Used in multicomponent reactions for bromodomain inhibitor synthesis .
6-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid hydrate	Cl (C6), COOH (C3)	C₈H₅ClN₂O₂·H₂O	214.60	95% purity; slightly soluble in water .	Research-use intermediate; potential for anticonvulsant or antiviral agents .
6-Trifluoromethylimidazo[1,2-a]pyridine-2-carboxylic acid	CF₃ (C6), COOH (C2)	C₉H₅F₃N₂O₂	230.14	95% purity; enhanced electron-withdrawing effects from CF₃ group.	Likely used in medicinal chemistry for metabolic stability optimization .
6-Methylimidazo[1,2-a]pyridine-2-carboxylic acid	CH₃ (C6), COOH (C2)	C₉H₈N₂O₂	176.17	Similarity score: 0.93 (vs. ethyl derivative); higher polarity than ethyl analog.	Explored in kinase inhibitor development .
3-Bromoimidazo[1,2-a]pyridine-6-carboxylic acid hydrate	Br (C3), COOH (C6)	C₈H₅BrN₂O₂·H₂O	259.05	Melting point: 297–299°C; 95% purity .	Bromine substitution enables cross-coupling reactions for diversification .
Imidazo[1,2-a]pyrimidine-6-carboxylic acid	Pyrimidine core (vs. pyridine)	C₇H₅N₃O₂	163.13	Reduced aromaticity compared to pyridine analogs.	Less explored; potential for targeting nucleotide-binding proteins .

Key Observations:

Substituent Effects: Ethyl vs. Halogenated Derivatives: Chloro (e.g., 6-chloroimidazo[1,2-a]pyridine-3-carboxylic acid) and bromo (e.g., 3-bromoimidazo[1,2-a]pyridine-6-carboxylic acid) substituents enhance molecular weight and enable Suzuki-Miyaura couplings for structural diversification . Electron-Withdrawing Groups: The trifluoromethyl group in 6-trifluoromethylimidazo[1,2-a]pyridine-2-carboxylic acid improves metabolic stability and binding affinity in drug candidates .

Physicochemical Properties :

• Solubility : Carboxylic acid derivatives (e.g., imidazo[1,2-a]pyridine-6-carboxylic acid) exhibit pH-dependent solubility, with improved aqueous solubility at basic pH .
• Thermal Stability : High melting points (e.g., 250°C for imidazo[1,2-a]pyridine-6-carboxylic acid) suggest thermal robustness, advantageous for synthetic handling .

Applications :

• Kinase Inhibitors : Derivatives like 2-(3-nitrophenyl)imidazo[1,2-a]pyridine-6-carboxylic acid (CAS 1308556-84-4) are intermediates for cyclin-dependent kinase (CDK) inhibitors .
• Antiviral Agents : Ethyl and chloro analogs are precursors for compounds targeting viral replication pathways .

Preparation Methods

Traditional Multi-Step Synthesis

An older synthetic approach involves:

• Reaction of 2-nitro-propanol derivatives with dichloromethane and nitrogen oxide reagents under controlled temperature.
• Subsequent reaction with 2-hydroxy-4-methylpyrimidines in the presence of sodium hydroxide, water, and tetrahydrofuran.
• Acid-base adjustment and recrystallization to isolate the target carboxylic acid.

This method, although effective, is more complex and involves multiple steps with moderate yields, making it less attractive compared to microwave-assisted synthesis.

Amidation and Functionalization

In some studies, the carboxylic acid is further functionalized by amidation with various amines using coupling reagents such as bis(2-oxo-3-oxazolidinyl)phosphonic chloride (BOP-Cl) and triethylamine in dichloromethane. This step is crucial for generating bioactive derivatives but follows the initial acid preparation.

Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Yield Range (%)	Reference
Microwave-Assisted Condensation + Hydrolysis	2-Aminopyridine, Ethyl 2-halogenated acetoacetates, EtOH, 120 °C, 20 min; LiOH hydrolysis	Rapid, high yield, less solvent	75 (ester), 85–90 (acid)
Multi-step Traditional Synthesis	2-Nitro-propanol, dichloromethane, nitrogen oxides, sodium hydroxide, THF, acid-base workup	Established, but complex	Moderate
Amidation of Carboxylic Acid	BOP-Cl, amines, DCM, triethylamine	Enables derivatization	Variable

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid, and what critical steps ensure high purity?

• Methodological Answer : The synthesis typically involves bromination of precursor compounds (e.g., 2-acetylfuran derivatives) followed by cyclization and carboxylation. Key steps include:

• Bromination : Using agents like N-bromosuccinimide (NBS) to introduce halogen groups .
• Cyclization : Facilitating imidazo[1,2-a]pyridine ring formation under acidic or catalytic conditions .
• Carboxylation : Introducing the carboxylic acid moiety via hydrolysis of ester intermediates (e.g., ethyl esters) under basic conditions .
• Purification : Recrystallization or column chromatography is critical to isolate high-purity products (>90% purity) .

Q. How can researchers characterize the structure of 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid, and what analytical techniques are most effective?

• Methodological Answer : Structural confirmation requires a combination of:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to verify substituent positions and ethyl/carboxylic acid groups .
• Mass Spectrometry (MS) : High-resolution MS for molecular weight validation .
• X-ray Crystallography : To resolve ambiguities in regiochemistry, as seen in related imidazo[1,2-a]pyridine derivatives .

Q. What are the primary applications of this compound in medicinal chemistry research?

• Methodological Answer : Imidazo[1,2-a]pyridine derivatives are explored as:

• Kinase Inhibitors : E.g., cyclin-dependent kinase (CDK) inhibitors for cancer research .
• Anticonvulsants : Structural analogs show activity in neurological disorder models .
• Antiviral Agents : Modifications at the 2-ethyl and 6-carboxylic acid positions enhance target specificity .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the yield of 2-Ethylimidazo[1,2-a]pyridine-6-carboxylic acid during synthesis?

• Methodological Answer :

• Catalyst Screening : Transition-metal catalysts (e.g., Pd/C) improve cyclization efficiency .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance intermediate stability .
• Temperature Control : Lower temperatures (~0–5°C) during bromination reduce side reactions .
• Real-Time Monitoring : Use in situ FTIR or HPLC to track reaction progress and adjust parameters dynamically .

Q. What strategies resolve contradictions in literature regarding the biological activity of imidazo[1,2-a]pyridine derivatives?

• Methodological Answer :

• Comparative SAR Studies : Systematically vary substituents (e.g., ethyl vs. trifluoromethyl groups) to isolate structure-activity relationships .
• Meta-Analysis : Cross-reference pharmacological data from multiple studies to identify consensus mechanisms .
• Target Validation : Use CRISPR/Cas9 gene editing to confirm biological targets and rule off-target effects .

Q. What computational methods predict the reactivity of this compound in novel synthetic pathways?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular Dynamics (MD) : Simulate solvent interactions to optimize reaction media .
• Retrosynthetic Analysis : Tools like Chematica propose viable routes using known imidazo[1,2-a]pyridine building blocks .